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Compound of Interest |

[2-(Methoxymethyl)oxolan-2-
Compound Name:

yllmethanol
CAS No.: 1936686-87-1
Cat. No.: B2983994

Get Quote

Executive Summary

[2-(Methoxymethyl)oxolan-2-ylJmethanol is a functionalized tetrahydrofuran derivative
utilized primarily as a chiral scaffold in drug discovery. Its structure features a gem-disubstituted
carbon at the 2-position of the oxolane ring, bearing both a hydroxymethyl and a
methoxymethyl group.

Due to the presence of the cyclic ether (oxolane) and acyclic ether (methoxymethyl) moieties,
this compound must be managed as a susceptible peroxide former. Furthermore, structural
homology to tetrahydrofurfuryl alcohol suggests potential reproductive toxicity and solvent-like
permeability. This guide mandates strict engineering controls and inert storage conditions to
maintain compound integrity and operator safety.

Part 1: Physicochemical Profile & Identification

The following data characterizes the compound. Where experimental data is unavailable for
this specific CAS, values are predicted based on Group Contribution Methods (GCM) for similar
THF derivatives.
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Property Specification / Value

Chemical Name [2-(Methoxymethyl)oxolan-2-yllmethanol
CAS Number 1936686-87-1

Molecular Formula C7H1403

Molecular Weight 146.19 g/mol

) Colorless to pale yellow liquid (Standard
Physical State

conditions)
Boiling Point ~230-240°C (Predicted at 760 mmHQ)
] > 90°C (Predicted; Combustible Liquid Class
Flash Point
B)
Solubility Miscible in water, DMSO, Methanol, DCM
Density ~1.05 g/cm3
Partition Coeff. (LogP) ~ -0.2 (Hydrophilic)

Part 2: Hazard Assessment (The "Why" Behind the

Protocol)
Peroxide Formation (Primary Chemical Hazard)

Like all tetrahydrofuran derivatives, this molecule contains an ether linkage adjacent to a
carbon atom. While the 2-position is quaternary (blocking radical abstraction at that site), the 5-
position of the ring remains a secondary carbon susceptible to auto-oxidation.

e Risk: Formation of potentially explosive organic peroxides upon exposure to air and light.

» Classification:Group B Peroxide Former (Peroxide hazard on concentration).

Toxicological Inference

In the absence of specific toxicological studies for CAS 1936686-87-1, safety protocols must be
grounded in the toxicity profile of its closest analog, Tetrahydrofurfuryl Alcohol (THFA) (CAS 97-
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99-4).

e Reproductive Toxicity: THFA is classified as Repr. 1B (May damage fertility or the unborn

child). Treat this derivative as a potential reproductive hazard.[1]

» Skin/Eye Irritation: High probability of causing serious eye irritation and skin

defatting/dermatitis.

o Dermal Absorption: Ether-alcohols are excellent solvents and can penetrate the skin,

carrying themselves and other solutes into the bloodstream.

Part 3: Operational Handling Protocols
Engineering Controls

e Primary Containment: All open handling must occur within a certified Chemical Fume Hood

operating at a face velocity of 0.5 m/s (100 fpm).

 Inert Atmosphere: Operations involving heating, distillation, or vigorous stirring should be

conducted under a blanket of Argon or Nitrogen to prevent auto-oxidation.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may provide insufficient protection against oxygenated heterocycles.

PPE Type

Specification

Rationale

Hand Protection

Butyl Rubber (0.3mm+) or
Silver Shield®

THF derivatives degrade
nitrile; Butyl offers >480 min

breakthrough.

Eye Protection

Chemical Splash Goggles

Prevent corneal damage from

splashes (high viscosity liquid).

Body Protection

Lab Coat (Cotton/Poly) +

Chemical Apron

Prevent dermal absorption via

splashes.

Respiratory

Organic Vapor Cartridge (Type
A)

Required only if working
outside a fume hood (e.g., spill

cleanup).
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Storage & Shelf-Life Management

* Environment: Store in a cool, dry, dark location. Flammables cabinet preferred.
+ Headspace: Purge headspace with Nitrogen/Argon after every use.

« Stabilizers: Check if the supplier has added BHT (Butylated hydroxytoluene). If uninhibited,
shelf life is significantly reduced.

» Testing: Test for peroxides every 6 months using quantofix strips or iodide titration.

Part 4: Experimental Workflows & Visualization
Workflow: Peroxide Management

The following diagram outlines the critical decision path for handling aged containers of [2-

(Methoxymethyl)oxolan-2-ylJmethanol.

Container > 6 Months Old

Visual Inspection
(Crystals/Precipitate?)

DO NOT OPEN

Contact EHS / Bomb Squad Test with Peroxide Strip

20 - 100 ppm Retest

Safe to Use Mark as HazWaste Treat with Ferrous Sulfate
(Purge with Argon) (Do not concentrate) or Alumina Column
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Figure 1: Peroxide detection and mitigation workflow for ether-containing building blocks.

Protocol: Safe Transfer of Hygroscopic/Oxidizable
Liquids

Obijective: Transfer reagent without introducing moisture or oxygen.

Preparation: Oven-dry all glassware (syringes, needles, reaction flask) at 120°C for >2
hours. Cool in a desiccator.

e Pressure Equalization: Insert a balloon filled with Argon into the reagent bottle septum to
equalize pressure during withdrawal.

» Withdrawal: Use a gas-tight syringe with a long needle. Draw liquid slowly to avoid cavitation
(bubble formation).

o Transfer: Dispense directly into the reaction vessel (under positive Argon pressure).

o Seal: Immediately wrap the reagent bottle cap with Parafilm® or electrical tape to ensure a
tight seal.

Part 5: Emergency Response

Spill Management
e Small Spill (< 10 mL):

[¢]

Alert nearby personnel.

[¢]

Cover with vermiculite or activated carbon absorbent pads.

[e]

Clean surface with soap and water (avoid organic solvents that may spread the residue).

(¢]

Dispose of waste as "Organic Solvent - Halogen Free".

e Large Spill (> 100 mL):
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o Evacuate the lab.
o Isolate ignition sources (turn off hot plates).

o Contact HazMat team. Do not attempt cleanup without full face respirator and butyl gloves.

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[1][2] Do not pause to remove
contact lenses initially; rinse over them, then remove if easy.[2] Seek ophthalmologist
evaluation.

o Skin Contact: Wash with non-abrasive soap and water for 15 minutes. Monitor for
redness/dermatitis.

e Ingestion: Do NOT induce vomiting (risk of aspiration). Rinse mouth with water.[3][4] Contact
Poison Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. uwm.edu [uwm.edu]
. aksci.com [aksci.com]
. solventsandpetroleum.com [solventsandpetroleum.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
o1 e w N -

. 70445-33-9|3-((2-Ethylhexyl)oxy)propane-1,2-diol|BLD Pharm [bldpharm.com]

e 6.78574-94-4|(2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-3-((2R,5S)-5-(2-Hydroxypropan-
2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-
tetramethylhexadecahydrocyclopentala]cyclopropale]phenanthrene-4,7,9-triol|BLD Pharm
[bldpharm.com]

¢ To cite this document: BenchChem. [Technical Guide: Safety & Handling of [2-
(Methoxymethyl)oxolan-2-yllmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2983994/docs#technical-guide-safety-handling-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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